Cas no 496044-39-4 (Benzene, 1-fluoro-3-[(4-methylphenyl)sulfonyl]-)

• Product Name: Benzene, 1-fluoro-3-[(4-methylphenyl)sulfonyl]-
• CAS No: 496044-39-4
• MF: C₁₃H₁₁FO₂S
• MW: 250.288645982742
• CID: 1524332
• Update Time: 2024-08-23

Benzene, 1-fluoro-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C13H11FO2S/c1-10-5-7-12(8-6-10)17(15,16)13-4-2-3-11(14)9-13/h2-9H,1H3
• InChI Key： QZEGTBAXRQHGNG-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 250.04643

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 391.5±35.0 °C(Predicted)
• PSA: 34.14